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Compound of Interest

Compound Name: 3-Bromo-4-methylpyridine

Cat. No.: B015001 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 3-Bromo-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and detailed protocols for the handling

and storage of 3-Bromo-4-methylpyridine (CAS No. 3430-22-6). Adherence to these

guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Bromo-4-methylpyridine is

presented below. This data is essential for its proper handling, storage, and use in chemical

reactions.
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Property Value Reference(s)

Molecular Formula C₆H₆BrN [1]

Molecular Weight 172.02 g/mol [1]

Appearance Clear, colorless to yellow liquid [2]

Boiling Point 199-200 °C

Density 1.549 g/mL at 25 °C

Flash Point 79.4 °C (closed cup)

Refractive Index n20/D 1.56

Solubility
Soluble in chloroform and

methanol.
[3]

Hazard Identification and Classification
3-Bromo-4-methylpyridine is classified as a hazardous substance. The following table

summarizes its GHS classification and associated precautionary statements.
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GHS
Classification

Pictogram
Hazard
Statement(s)

Precautionary
Statement(s)

Reference(s)

Skin Irritation

(Category 2)

H315: Causes

skin irritation

P264, P280,

P302+P352,

P332+P313,

P362+P364

[1]

Eye Irritation

(Category 2A)

H319: Causes

serious eye

irritation

P264, P280,

P305+P351+P33

8, P337+P313

[1]

Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory

System

H335: May

cause respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

[1]

Combustible

Liquid
None

H227:

Combustible

liquid

P210, P280,

P370+P378,

P403+P235,

P501

[4]

Toxicological Information
Currently, there is no specific quantitative data available for the acute toxicity of 3-Bromo-4-
methylpyridine, such as LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%) values.

[2][5] The toxicological properties of this compound have not been fully investigated.[5]

Therefore, it should be handled with extreme care as a potentially toxic substance.

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[5]

Safe Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of 3-Bromo-4-methylpyridine.
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Caption: Workflow for Safe Handling and Storage of 3-Bromo-4-methylpyridine.

Incompatibilities and Hazardous Decomposition
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Understanding the chemical incompatibilities and potential for hazardous decomposition is

critical for safe storage and handling.

Incompatible Materials Conditions to Avoid

Hazardous Decomposition Products

3-Bromo-4-methylpyridine

Strong Oxidizing Agents Heat, Flames, Sparks

Ignition Sources Carbon Oxides (CO, CO₂) Nitrogen Oxides (NOx) Hydrogen Bromide Gas

Click to download full resolution via product page

Caption: Incompatibilities and Hazardous Decomposition of 3-Bromo-4-methylpyridine.

Experimental Protocols
The following are detailed methodologies adapted for the safe handling of 3-Bromo-4-
methylpyridine.

Personal Protective Equipment (PPE) Selection and Use
A risk assessment should always be conducted to determine the appropriate PPE.

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are mandatory. A face shield should be worn in addition to goggles when there is a risk

of splashing.

Skin Protection:

Gloves: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or

puncture before use. Change gloves frequently, especially after direct contact with the

chemical.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.
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Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: All handling of 3-Bromo-4-methylpyridine should be conducted in a

certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not available or

in case of engineering control failure, a NIOSH-approved respirator with an organic vapor

cartridge is required.

Minor Spill Cleanup Protocol
This protocol is for small spills (less than 100 mL) within a chemical fume hood.

Alert Personnel: Inform others in the immediate area of the spill.

Ensure Ventilation: Confirm that the chemical fume hood is functioning correctly.

Don Appropriate PPE: Wear chemical safety goggles, a face shield, nitrile or neoprene

gloves, and a lab coat.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads to surround and cover the spill.

Collect the Absorbed Material: Carefully scoop the absorbed material into a labeled, sealable

container for hazardous waste.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., isopropanol), followed by soap and water.

Dispose of Waste: All contaminated materials, including gloves and cleaning cloths, must be

placed in the hazardous waste container.

Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.

Emergency First Aid Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[4]
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Skin Contact: Immediately remove contaminated clothing. Flush the affected skin area with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[4]

Storage Procedures
Proper storage is essential to maintain the stability of 3-Bromo-4-methylpyridine and prevent

hazardous situations.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight.[4]

Container: Keep the container tightly closed when not in use.[4]

Incompatibilities: Store away from strong oxidizing agents, heat, sparks, and open flames.[4]

By strictly following these guidelines, researchers, scientists, and drug development

professionals can safely handle and store 3-Bromo-4-methylpyridine, minimizing the risk of

exposure and accidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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